Cas no 1261946-58-0 (4-(4-Formylphenyl)-2-methoxyphenol)

• Product Name: 4-(4-Formylphenyl)-2-methoxyphenol
• CAS No: 1261946-58-0
• MF: C₁₄H₁₂O₃
• MW: 228.243284225464
• MDL: MFCD18314993
• CID: 2765257
• PubChem ID: 53220737
• Update Time: 2025-11-01

4-(4-Formylphenyl)-2-methoxyphenol Chemical and Physical Properties

Names and Identifiers

• MFCD18314993
• 4-(4-Formylphenyl)-2-methoxyphenol, 95%
• DTXSID10685443
• 4'-Hydroxy-3'-methoxy[1,1'-biphenyl]-4-carbaldehyde
• 4-(4-FORMYLPHENYL)-2-METHOXYPHENOL
• 1261946-58-0
• SCHEMBL23829776
• 4-(4-Formylphenyl)-2-methoxyphenol

• MDL： MFCD18314993
• Inchi： 1S/C14H12O3/c1-17-14-8-12(6-7-13(14)16)11-4-2-10(9-15)3-5-11/h2-9,16H,1H3
• InChI Key： OEBKJRGFWYLRNY-UHFFFAOYSA-N
• SMILES： O(C)C1=C(C=CC(=C1)C1C=CC(C=O)=CC=1)O

Computed Properties

• Exact Mass: 228.078644241Da
• Monoisotopic Mass: 228.078644241Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 246
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 46.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives

Additional information on 4-(4-Formylphenyl)-2-methoxyphenol

4-(4-Formylphenyl)-2-methoxyphenol: A Comprehensive Overview of CAS No. 1261946-58-0

4-(4-Formylphenyl)-2-methoxyphenol (CAS No. 1261946-58-0) is a unique organic compound that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound, characterized by its distinct molecular structure, holds potential applications in various areas, including pharmaceuticals, organic synthesis, and advanced materials. This comprehensive overview aims to provide a detailed insight into the chemical properties, synthesis methods, and potential applications of 4-(4-Formylphenyl)-2-methoxyphenol.

The molecular formula of 4-(4-Formylphenyl)-2-methoxyphenol is C₁₃H₁₂O₃, and its molecular weight is 216.23 g/mol. The compound features a phenolic hydroxyl group (-OH) and a methoxy group (-OCH₃) attached to a benzene ring, with an additional formyl group (-CHO) on another benzene ring. This unique combination of functional groups imparts specific chemical and physical properties to the molecule.

In terms of physical properties, 4-(4-Formylphenyl)-2-methoxyphenol is a solid at room temperature with a melting point ranging from 105°C to 107°C. It is slightly soluble in water but exhibits good solubility in organic solvents such as ethanol, methanol, and dimethyl sulfoxide (DMSO). These solubility characteristics make it suitable for various chemical reactions and formulations.

The synthesis of 4-(4-Formylphenyl)-2-methoxyphenol can be achieved through several methods. One common approach involves the condensation reaction between 2-methoxyphenol and 4-formylbenzaldehyde in the presence of an acid catalyst. This reaction typically proceeds via a nucleophilic addition mechanism, followed by dehydration to form the desired product. Another method involves the use of transition metal-catalyzed coupling reactions, such as the Suzuki-Miyaura coupling or the Heck reaction, which can provide higher yields and better selectivity under milder conditions.

4-(4-Formylphenyl)-2-methoxyphenol has been the subject of numerous studies due to its potential biological activities. Recent research has shown that this compound exhibits significant antioxidant properties, which can be attributed to the presence of the phenolic hydroxyl group. Antioxidants play a crucial role in neutralizing free radicals and preventing oxidative stress, making them valuable in various therapeutic applications.

In addition to its antioxidant activity, 4-(4-Formylphenyl)-2-methoxyphenol has demonstrated promising anti-inflammatory effects. Studies have indicated that it can inhibit the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α). These findings suggest that the compound may have potential as a therapeutic agent for inflammatory diseases.

The formyl group in 4-(4-Formylphenyl)-2-methoxyphenol also contributes to its reactivity and versatility in chemical synthesis. The formyl group can undergo various reactions, including reduction to form an alcohol or aldehyde, condensation with amines to form imines or Schiff bases, and oxidation to form carboxylic acids. These transformations make 4-(4-Formylphenyl)-2-methoxyphenol a valuable intermediate in the synthesis of more complex molecules.

In the field of materials science, 4-(4-Formylphenyl)-2-methoxyphenol has shown potential as a building block for advanced materials. Its ability to undergo polymerization reactions makes it suitable for the development of functional polymers with tailored properties. For example, researchers have explored the use of this compound in the synthesis of conductive polymers for electronic applications and stimuli-responsive materials for drug delivery systems.

Safety considerations are essential when handling any chemical compound. While 4-(4-Formylphenyl)-2-methoxyphenol is not classified as a hazardous substance under current regulations, it is important to follow standard laboratory safety protocols when working with this compound. Proper personal protective equipment (PPE), such as gloves and goggles, should be worn to minimize exposure risks.

In conclusion, 4-(4-Formylphenyl)-2-methoxyphenol (CAS No. 1261946-58-0) is a versatile organic compound with a wide range of potential applications in medicinal chemistry, materials science, and other fields. Its unique molecular structure endows it with valuable chemical properties and biological activities, making it an interesting subject for further research and development.